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Compound of Interest

Compound Name: Firsocostat

Cat. No.: B609510

Essential Safety and Handling Guide for
Firsocostat

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling Firsocostat in a
laboratory setting. Researchers, scientists, and drug development professionals should review
this guide thoroughly before working with this compound. As an investigational compound, a
comprehensive Material Safety Data Sheet (MSDS) for Firsocostat is not publicly available.
Therefore, this guidance is based on best practices for handling potent pharmaceutical
compounds.

Compound Data

A summary of key quantitative data for Firsocostat is provided below for easy reference.
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Property Value Source
Molar Mass 569.63 g/mol [1]
Aqueous Solubility 594 uM [2]
IC50 (hACC1) 2.1 nM [3]
IC50 (hACC2) 6.1 nM [3]

EC50 (Fatty Acid Synthesis

L 66 nM [2]
Inhibition in HepG2 cells)

Personal Protective Equipment (PPE)

Due to its potent biological activity, appropriate PPE is mandatory when handling Firsocostat
to prevent exposure. The following PPE is recommended and should be used in accordance
with your institution's safety protocols.

o Eye Protection: Chemical safety goggles are required at all times to protect against
splashes.

e Gloves: Nitrile gloves should be worn to prevent skin contact. Double gloving is
recommended when handling the solid compound or concentrated solutions.

e Lab Coat: A fully buttoned lab coat must be worn to protect street clothes and skin.

o Respiratory Protection: When handling the solid powder or when there is a risk of generating
aerosols, a NIOSH-certified N95 or higher respirator is strongly recommended.[4] All work
with the solid compound should be performed in a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation risk.
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Handling Firsocostat?

Is it a solid or liquid?

Handling Solid Compound Handling Liquid/Solution

Required PPE:
- Chemical Safety Goggles
- Double Nitrile Gloves
- Lab Coat
- N95 Respirator (in fume hood)

Required PPE:
- Chemical Safety Goggles
- Nitrile Gloves
- Lab Coat

Proceed with Caution

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) selection workflow for handling Firsocostat.

Operational Plan: Handling Procedures

Adherence to a strict operational plan is critical to minimize exposure risk. The following step-
by-step guidance should be followed.

* Preparation:
o Designate a specific area within a certified chemical fume hood for handling Firsocostat.

o Ensure all necessary equipment (spatulas, weigh paper, vials, etc.) is clean and readily
available.
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o Prepare a waste container for contaminated materials within the fume hood.

e Weighing the Compound:

o Perform all weighing of solid Firsocostat within a ventilated balance enclosure or a
chemical fume hood.

o Use anti-static weigh paper or a tared vial to prevent dispersal of the powder.

o Handle the compound gently to avoid creating airborne dust.

e Preparing Solutions:

o Add solvent to the solid compound slowly to avoid splashing.

o Cap the vial or flask securely before mixing or vortexing.

o If sonication is required, ensure the container is properly sealed.

e Post-Handling:

o Clean all surfaces in the designated handling area with an appropriate solvent (e.g., 70%
ethanol) to decontaminate them.

o Dispose of all contaminated disposable materials in the designated hazardous waste
container.

o Remove PPE in the correct order to avoid cross-contamination (gloves first, then goggles,
then lab coat).

o Wash hands thoroughly with soap and water after removing PPE.
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Start Handling

1. Prepare Designated Area
(in fume hood)

:

2. Weigh Compound
(in ventilated enclosure)

:

3. Prepare Solution
(add solvent slowly, cap securely)

:

4. Post-Handling Cleanup
(decontaminate surfaces, dispose of waste)

:

5. Remove PPE Correctly

:

6. Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Firsocostat.

Disposal Plan
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Proper disposal of Firsocostat and any contaminated materials is essential to prevent
environmental contamination and accidental exposure.

e Solid Waste:

o Collect all unused solid Firsocostat and any materials used for its handling (e.g., weigh
paper, contaminated gloves, pipette tips) in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste:

o Collect all solutions containing Firsocostat in a designated, leak-proof hazardous waste
container.

o Do not dispose of Firsocostat solutions down the drain.[5][6]

o The first rinse of any glassware that contained Firsocostat should also be collected as
hazardous waste.[7]

o Container Disposal:

o Empty containers of Firsocostat should be triple-rinsed with an appropriate solvent. The
rinsate must be collected as hazardous waste.[7]

o After rinsing, the label should be defaced, and the container can be disposed of according
to your institution's guidelines for non-hazardous lab glass or plastic.[5]

All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) office or equivalent hazardous waste management program.
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Waste Generated

What is the waste type?

Container

Solid Waste Liquid Waste

(unused compound, contaminated disposables) (solutions, rinsate) Empty Container

l

Triple-Rinse Container

Collect in Labeled
Hazardous Waste Container

Collect Rinsate as
Hazardous Waste

Collect in Labeled
Liquid Hazardous Waste Container

Dispose of Rinsed Container
(per institutional policy)

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of Firsocostat waste.

Emergency Procedures
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In the event of an accidental exposure, take the following immediate actions and seek medical
attention.

e Skin Contact:
o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
o Remove any contaminated clothing.
o Seek medical attention.

e Eye Contact:

o Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

o Seek immediate medical attention.
e Inhalation:
o Move the individual to fresh air immediately.

o If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial
respiration.

o Seek immediate medical attention.
e Ingestion:
o Do not induce vomiting.
o If the person is conscious, rinse their mouth with water.
o Seek immediate medical attention.

Report all exposures to your supervisor and your institution's EHS office.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol provides a general methodology for preparing a stock solution of Firsocostat. All
handling procedures and PPE recommendations described above must be followed.

e Materials:
o Firsocostat (solid)
o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes or vials
o Calibrated pipettes and sterile tips
e Procedure:

1. Calculate the mass of Firsocostat required to prepare the desired volume of a 10 mM
solution (Molar Mass = 569.63 g/mol ).

» Example for 1 mL: 0.01 mol/L * 0.001 L * 569.63 g/mol = 0.0056963 g = 5.70 mg

2. In a chemical fume hood, carefully weigh the calculated amount of Firsocostat into a
tared vial.

3. Add the calculated volume of DMSO to the vial containing the Firsocostat.
4. Securely cap the vial and vortex or sonicate until the solid is completely dissolved.

5. Label the vial clearly with the compound name, concentration, solvent, and date of
preparation.

6. Store the stock solution at -20°C or -80°C for long-term stability.[2]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b609510?utm_src=pdf-body
https://www.benchchem.com/product/b609510?utm_src=pdf-body
https://www.benchchem.com/product/b609510?utm_src=pdf-body
https://www.benchchem.com/product/b609510?utm_src=pdf-body
https://www.benchchem.com/product/b609510?utm_src=pdf-body
https://cdnmedia.eurofins.com/corporate-eurofins/media/18722414/eurofins-bpt-the-challenge-of-handling-highly-potent-api-and-adcs-in-analytical-chemistry-2022epr.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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